Cas no 1025590-77-5 (2-(2H-2,3,4,5-Tetraazolyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile)

• Product Name: 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile
• CAS No: 1025590-77-5
• MF: C₁₆H₁₂N₆O
• MW: 304.306081771851
• MDL: MFCD00170065
• CID: 4677368
• Update Time: 2025-05-20

2-(2H-2,3,4,5-Tetraazolyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2H-2,3,4,5-TETRAAZOLYL)-3-((4-PHENOXYPHENYL)AMINO)PROP-2-ENENITRILE
• 3-(4-phenoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile
• 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile

• MDL： MFCD00170065
• Inchi： 1S/C16H12N6O/c17-10-12(16-19-21-22-20-16)11-18-13-6-8-15(9-7-13)23-14-4-2-1-3-5-14/h1-9,11,18H,(H,19,20,21,22)
• InChI Key： HEUUUXQCLBDGRW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)NC=C(C#N)C1N=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Topological Polar Surface Area: 99.5

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile

Recent Advances in the Study of 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile (CAS: 1025590-77-5)

In recent years, the compound 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile (CAS: 1025590-77-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tetraazole and phenoxyphenylamino moieties, has shown promising potential in various therapeutic applications, particularly as a modulator of key biological pathways. The following sections provide an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been highlighted as a key step in achieving high selectivity and efficiency. These advancements are critical for scaling up production for preclinical and clinical studies.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific protein kinases involved in inflammatory and oncogenic pathways. In vitro assays demonstrated significant suppression of kinase activity at nanomolar concentrations, suggesting high binding affinity and specificity. Furthermore, molecular docking simulations have provided insights into the compound's interaction with the ATP-binding site of target kinases, offering a structural basis for its inhibitory effects. These findings underscore the potential of 1025590-77-5 as a lead compound for drug development.

In vivo studies have further validated the therapeutic potential of 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile. Animal models of chronic inflammation and cancer have shown marked reduction in disease progression following treatment with this compound. Notably, its favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, positions it as a promising candidate for further development. Researchers are currently exploring its efficacy in combination therapies to enhance therapeutic outcomes.

Despite these promising results, challenges remain in the clinical translation of 1025590-77-5. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research aims to elucidate these aspects through advanced analytical techniques and preclinical trials. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-(2H-2,3,4,5-Tetraazolyl)-3-((4-phenoxyphenyl)amino)prop-2-enenitrile represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potent biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts will be essential to fully realize its potential in clinical settings.